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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348 Get Quote

Technical Guide: Physicochemical Properties of
Dibutyl Vinylboronate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

dibutyl vinylboronate, also known as vinylboronic acid dibutyl ester. This compound is a vital

reagent in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions such

as the Suzuki-Miyaura coupling. A thorough understanding of its physical characteristics is

essential for its proper handling, application, and the successful execution of synthetic

protocols.

Core Physical Properties
The boiling point and density are critical parameters for the safe storage, handling, and use of

dibutyl vinylboronate in various experimental setups. The following table summarizes the

reported values for these properties.
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Physical Property Value Conditions

Boiling Point 35-40 °C[1][2][3][4][5][6] at 0.1 atm

203.7 °C[7] at 760 mmHg

Density 0.835 g/mL[1][2][3][4][5] at 25 °C

0.824 g/cm³[7] Not specified

Experimental Protocols for Property Determination
While specific experimental data for the determination of dibutyl vinylboronate's properties are

not publicly detailed, standard methodologies for liquids are applicable. The following are

generalized protocols for determining boiling point and density.

Boiling Point Determination (Capillary Method)
This method is suitable for small sample volumes and provides a sharp boiling point range.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of dibutyl vinylboronate

Procedure:

A small amount of dibutyl vinylboronate is placed in the small test tube.

The capillary tube is inverted (open end down) and placed inside the test tube containing the

sample.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil) and

heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[8]

Heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[9]

Density Determination (Pycnometer or Graduated
Cylinder Method)
This method relies on the direct measurement of the mass of a known volume of the liquid.

Apparatus:

Pycnometer (for high accuracy) or a graduated cylinder

Analytical balance

Thermometer

Sample of dibutyl vinylboronate

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.[7][10]

The container is filled with a known volume of dibutyl vinylboronate. For a graduated

cylinder, the volume is read directly from the markings, taking care to read the bottom of the

meniscus.[11] A pycnometer is filled to its calibrated volume.
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The mass of the container with the liquid is then measured.

The temperature of the liquid is recorded.[7]

The density is calculated by dividing the mass of the liquid (mass of container with liquid

minus the mass of the empty container) by its volume.[12]

Application in Suzuki-Miyaura Coupling
Dibutyl vinylboronate is a key substrate in the Suzuki-Miyaura coupling reaction, a powerful

method for the formation of carbon-carbon bonds. The vinylboronate serves as the

organoboron component, which couples with an organic halide in the presence of a palladium

catalyst and a base.
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Catalytic cycle of the Suzuki-Miyaura coupling reaction.

The reaction mechanism initiates with the oxidative addition of the organic halide to the

palladium(0) catalyst.[3][4][13] This is followed by transmetalation, where the vinyl group from

the boron atom is transferred to the palladium(II) complex. This step is typically facilitated by a

base.[1][2] The cycle concludes with reductive elimination, which forms the final coupled
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product and regenerates the palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[3]

[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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